Cas no 102397-36-4 (Benzenaminium, N-methylidyne-)

Benzenaminium, N-methylidyne- structure
Benzenaminium, N-methylidyne- structure
Product Name:Benzenaminium, N-methylidyne-
CAS No:102397-36-4
MF:C7H6N
MW:104.129241466522
CID:1134107
PubChem ID:6327700
Update Time:2025-04-20

Benzenaminium, N-methylidyne- Chemical and Physical Properties

Names and Identifiers

    • Benzenaminium, N-methylidyne-
    • methylidyne(phenyl)azanium
    • N-METHYLIDYNEANILINIUM
    • DTXSID60422547
    • SCHEMBL12892552
    • 102397-36-4
    • Inchi: 1S/C7H6N/c1-8-7-5-3-2-4-6-7/h1-6H/q+1
    • InChI Key: SQJVPMNTLGHXJL-UHFFFAOYSA-N
    • SMILES: N(=[C+][H])C1C=CC=CC=1

Computed Properties

  • Exact Mass: 188.03235
  • Monoisotopic Mass: 104.050024196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 72.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 12.4Ų

Experimental Properties

  • PSA: 23.33
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